Cas no 2015-57-8 (1-benzylcyclopentan-1-ol)

1-benzylcyclopentan-1-ol Properties

Names and Identifiers

• Cyclopentanol, 1-(phenylmethyl)-
• 1-benzylcyclopentanol
• CS-0257068
• 1-Benzylcyclopentanol #
• 2015-57-8
• AKOS009995966
• 1-Benzylcyclopentanol-1
• SCHEMBL735823
• Z449370862
• benzylcyclopentanol
• EN300-65985
• 1-benzylcyclopentan-1-ol
• DA-29722
• CAA01557
• G25545
• DTXSID301314944
• +Expand

• InChIKey： ZNZISHNDYHTHKL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O/c13-12(8-4-5-9-12)10-11-6-2-1-3-7-11/h1-3,6-7,13H,4-5,8-10H2
• SMILES： c1ccc(cc1)CC2(CCCC2)O

Computed Properties

• Exact Mass: 176.12018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 176.120115130g/mol
• Heavy Atom Count: 13
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• Boiling Point: 281.4±9.0 °C at 760 mmHg
• Melting Point: 56-58 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 109.2±11.0 °C
• Density: 1.1±0.1 g/cm3